Cas no 55030-83-6 (Monopalmitolein (9c))

• Product Name: Monopalmitolein (9c)
• CAS No: 55030-83-6
• MF: C₁₉H₃₆O₄
• MW: 328.486746788025
• CID: 1079805
• Update Time: 2026-04-29

Monopalmitolein (9c) Chemical and Physical Properties

Names and Identifiers

• Monopalmitolein (9c)

Additional information on Monopalmitolein (9c)

Monopalmitolein (9c): A Comprehensive Overview

Monopalmitolein (9c), also known by its CAS number 55030-83-6, is a specialized fatty acid ester that has garnered significant attention in the fields of nutrition, cosmetics, and pharmaceuticals. This compound is a derivative of palmitoleic acid, which is an omega-7 fatty acid, and its unique chemical structure contributes to its diverse applications. In this article, we will delve into the properties, applications, and recent research findings related to Monopalmitolein (9c).

The chemical structure of Monopalmitolein (9c) is characterized by a long carbon chain with a double bond at the 9th position, giving it the "9c" designation. This structure not only influences its physical properties but also plays a crucial role in its biological activity. Recent studies have highlighted the potential of Monopalmitolein (9c) in modulating cellular signaling pathways, particularly those involved in inflammation and lipid metabolism. These findings have opened new avenues for its use in therapeutic interventions.

One of the most promising applications of Monopalmitolein (9c) lies in the field of nutrition and health. Research has shown that this compound may possess anti-inflammatory properties, which could be beneficial for individuals suffering from chronic inflammatory conditions such as arthritis or cardiovascular diseases. Additionally, Monopalmitolein (9c) has been studied for its potential role in improving lipid profiles, making it a candidate for functional food additives.

In the cosmetics industry, Monopalmitolein (9c) is valued for its ability to enhance skin barrier function and reduce transepidermal water loss. This property makes it an ideal ingredient for moisturizers and anti-aging products. Recent advancements in nanotechnology have further expanded its application by enabling the formulation of more efficient delivery systems for skincare products containing Monopalmitolein (9c).

The pharmaceutical sector has also shown interest in Monopalmitolein (9c) due to its potential as a drug delivery agent. Its ability to form stable emulsions and nanoparticles has been explored for targeted drug delivery systems. Studies have demonstrated that Monopalmitolein (9c) can enhance the bioavailability of certain drugs, particularly those with poor solubility.

From a manufacturing perspective, Monopalmitolein (9c) is typically produced through a combination of enzymatic and chemical processes. The exact synthesis method can vary depending on the desired purity and application. Quality control measures are critical to ensure that the final product meets stringent regulatory standards, particularly in the pharmaceutical and cosmetic industries.

Recent research has also focused on the environmental impact of Monopalmitolein (9c) production and its biodegradability. As sustainability becomes a key consideration across industries, understanding the ecological footprint of this compound is essential for its long-term viability as a commercial product.

In conclusion, Monopalmitolein (9c) with CAS number 55030-83-6 is a versatile compound with applications spanning nutrition, cosmetics, and pharmaceuticals. Its unique chemical properties and biological activity make it a subject of ongoing research and development. As new studies emerge, we can expect further innovations that leverage the potential of this fascinating compound.